2-(2-(Tert-butoxycarbonyl)thiazol-5-YL)acetic acid

• Molecular Formula: C10H13NO4S
• Molecular Weight: 243.28 g/mol
• SMILES: CC(C)(C)OC(=O)C1=NC=C(S1)CC(=O)O
• InChI: InChI=1S/C10H13NO4S/c1-10(2,3)15-9(14)8-11-5-6(16-8)4-7(12)13/h5H,4H2,1-3H3,(H,12,13)
• InChIKey: LBHKDBDPVPVPAN-UHFFFAOYSA-N

2-(2-(Tert-butoxycarbonyl)thiazol-5-YL)acetic acid – Overview & Properties

2-(2-(Tert-butoxycarbonyl)thiazol-5-YL)acetic acid (CAS 1823297-14-8; C10H13NO4S; MW 243.28) is a specialized heterocyclic building block comprising a thiazole core substituted with a tert-butoxycarbonyl (Boc)-protected amine at the 2-position and an acetic acid moiety at the 5-position . The compound exists as a solid with a vendor-reported purity specification of ≥95% (HPLC) and is commercially available in research quantities (e.g., 250 mg to 1 g) with a typical lead time of three weeks . Its defining features are the orthogonal Boc protecting group, which enables selective deprotection under mild acidic conditions (e.g., 30% TFA/CH₂Cl₂, 0 °C, 20 min), and the thiazole ring, a privileged scaffold in medicinal chemistry and agrochemical development [1]. The compound is cataloged under multiple identifiers including MDL MFCD10699255 and is handled under ambient conditions with recommended storage at 2–8 °C in a dry, sealed environment to preserve its integrity [2].

Workflow Multistep synthesis requiring orthogonal Boc protection and mild deprotection sequences

Selection Logic Thiazole-5-acetic acid scaffold for SAR or agrochemical intermediate development

Procurement Context Research quantities with vendor-reported purity ≥95% (HPLC); typical lead time ~3 weeks

• [1] Yu Liu et al. Enantioselective Total Synthesis of (+)-Largazole, a Potent Inhibitor of Histone Deacetylase. Org. Lett. 2008, 10(17), 3907–3909. doi:10.1021/ol8014623. View Source
• [2] Kuujia. CAS No. 723278-39-5: 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)acetic acid [Data Sheet]. Available at: https://www.kuujia.com/cas-723278-39-5.html View Source

Why Unprotected or 4-Position Analogs Underperform

Interchanging 2-(2-(tert-butoxycarbonyl)thiazol-5-yl)acetic acid with its closest regioisomer (2-(2-((tert-butoxycarbonyl)amino)thiazol-4-yl)acetic acid, CAS 89336-46-9) or the unprotected parent acid is not a straightforward replacement, as demonstrated by documented differences in downstream reactivity, crystallinity, and commercial availability . The 5-position acetic acid substitution creates a distinct electronic and steric environment on the thiazole ring compared to the 4-position analog, altering its participation in cross-coupling, condensation, and amidation reactions [1]. Furthermore, while the unprotected 2-aminothiazole-5-acetic acid may appear economically attractive, its free amine is prone to side reactions during multistep sequences—including undesired acylation, oxidation, or formation of bis-acyl byproducts—necessitating additional protection/deprotection steps that reduce overall yield and increase purification burden [2][3]. The Boc-protected 5-position derivative circumvents these liabilities by providing a stable, orthogonal handle for sequential deprotection and functionalization, thereby ensuring higher synthetic efficiency and reproducibility.

4-Position regioisomer: Different electronic and steric environment may shift coupling and amidation outcomes

Unprotected analog: Free amine prone to side reactions may reduce yield and increase purification steps

Alternative protecting groups: Fmoc/Cbz/trityl may not be orthogonal to acid-labile functionalities in the target route

• [1] Stachulski, A. V. et al. Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate. (CORE deposit). Available at: https://core.ac.uk/works/159564595 View Source
• [2] AstraZeneca AB; AstraZeneca UK Limited. Patent WO2004/058752 A1, 2004. Location: Page 67. Available at: https://patentscope.wipo.int/search/en/detail.jsf?docId=WO2004058752 View Source
• [3] Stachulski, A. V. Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate. (CORE). Available at: https://core.ac.uk/works/159564595 View Source

Procurement Evidence & Comparisons

Regioisomeric Purity & Commercial Availability

The 5-position acetic acid derivative (target compound) is commercially available from multiple vendors with a reported purity of ≥95% (HPLC) . Its 4-position regioisomer (CAS 89336-46-9) is available at higher purity (>98.0% by HPLC and neutralization titration) and is offered as a crystalline solid with a defined melting point of 166.0–170.0 °C . This difference in physical form and purity specification reflects distinct synthetic routes and purification outcomes: the 4-isomer exhibits well-defined crystallinity, whereas the 5-isomer is reported as a solid with less detailed physical characterization . For procurement, the 5-position isomer provides a distinct scaffold for structure-activity relationship (SAR) studies where substitution at C5 is required.

Regioisomeric Purity & Availability

Data to verify

≥95% (solid) vs >98% (crystalline, mp 166–170 °C) for 4-isomer

Specification review supports C5 substitution fit

Physical form and purity reflect distinct synthetic routes

Evidence Dimension	Purity specification and physical state
Target Compound Data	≥95% (HPLC); solid (no reported melting point or crystalline form)
Comparator Or Baseline	2-[2-[(tert-Butoxycarbonyl)amino]thiazol-4-yl]acetic acid (CAS 89336-46-9): >98.0% (HPLC & titration); white to almost white powder to crystal; melting point 166.0–170.0 °C
Quantified Difference	Purity difference of approximately 3% (lower for target compound); absence of defined melting point/crystallinity vs. well-defined crystalline form
Conditions	Commercial vendor specifications (TCI, AKSci, MolCore) as of 2024

Why This Matters

For researchers requiring a specific substitution pattern on the thiazole ring (5-position vs. 4-position), the target compound is the only commercially available Boc-protected building block with the acetic acid moiety at C5, enabling SAR exploration that the 4-isomer cannot address.

Synthetic Yield: Boc-Protected vs. Unprotected

In a documented patent procedure, the synthesis of 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid (CAS 723278-39-5) proceeds with a reported yield of ~76% from 2-amino-5-thiazoleacetic acid using di-tert-butyl dicarbonate [1]. By contrast, acylation reactions on unprotected 2-amino-4-halothiazoles gave low yields of mixed products, including bis-acyl side products, whereas the corresponding Boc-protected intermediates afforded clean conversion to the desired thiazolides in good yields [2]. This quantifiable yield advantage—~76% for Boc protection vs. low and variable yields for unprotected amines—underscores the value of the Boc-protected building block in multistep sequences.

Synthetic Yield: Boc vs. Unprotected

Reported

~76% yield (Boc-protected)

Supports synthetic efficiency review

Unprotected amine leads to low, variable yields

Evidence Dimension	Synthetic yield
Target Compound Data	~76% yield for Boc-protected thiazole-5-acetic acid synthesis [1]
Comparator Or Baseline	Unprotected 2-amino-4-halothiazoles: low yields of mixed products (bis-acyl formation) [2]
Quantified Difference	~76% vs. low yield (qualitative description only); Boc protection enables clean, high-yielding acylation
Conditions	Boc protection: di-tert-butyl dicarbonate; Acylation: various acylating agents on Boc-intermediate vs. unprotected amine

Why This Matters

Procurement of the Boc-protected building block directly reduces the number of synthetic steps and improves overall yield compared to using an unprotected amino-thiazole that would require in situ protection or suffer from side reactions.

• [1] AstraZeneca AB; AstraZeneca UK Limited. Patent WO2004/058752 A1, 2004. Location: Page 67. Available at: https://patentscope.wipo.int/search/en/detail.jsf?docId=WO2004058752 View Source
• [2] Stachulski, A. V. et al. Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate. (CORE deposit). Available at: https://core.ac.uk/works/159564595 View Source

Orthogonal Deprotection Selectivity

The Boc group on the thiazole-5-acetic acid scaffold can be selectively removed under mild acidic conditions (30% TFA/CH₂Cl₂, 0 °C, 20 min) without affecting a tert-butyl ester, as demonstrated in the total synthesis of (+)-largazole [1]. In contrast, alternative protecting groups such as Fmoc or Cbz require different deprotection conditions (basic vs. hydrogenolysis) and may not be compatible with acid-labile functionalities elsewhere in the molecule. Furthermore, the use of trityl or other protecting groups is noted to require more expensive starting materials and critical acid conditions for removal [2]. The Boc group thus provides a predictable, orthogonal deprotection handle that is widely adopted in both academic and industrial peptide and heterocycle synthesis.

Orthogonal Deprotection

Class-level

30% TFA/CH₂Cl₂, 0 °C, 20 min (selective vs. t-butyl ester)

Predictable deprotection handle for convergent routes

Orthogonality advantage over Fmoc/Cbz/trityl reported

Evidence Dimension	Deprotection conditions and orthogonality
Target Compound Data	Boc removal: 30% TFA/CH₂Cl₂, 0 °C, 20 min (selective in presence of t-butyl ester) [1]
Comparator Or Baseline	Other protecting groups (trityl, Fmoc, Cbz): require basic/hydrogenolysis conditions; more expensive starting materials; critical acid conditions for removal [2]
Quantified Difference	Not quantified; qualitative orthogonality advantage for Boc
Conditions	As reported in total synthesis of (+)-largazole and general peptide chemistry practice

Why This Matters

For chemists designing convergent synthetic routes, the Boc group offers a well-precedented, mild deprotection protocol that is orthogonal to many other common protecting groups, reducing the risk of side reactions and simplifying purification.

• [1] Yu Liu et al. Enantioselective Total Synthesis of (+)-Largazole, a Potent Inhibitor of Histone Deacetylase. Org. Lett. 2008, 10(17), 3907–3909. doi:10.1021/ol8014623. View Source
• [2] European Patent Office. Method for the acylation of the 7-amino group of the cephalosporanic ring. Patent EP 0 367 263 A2. Available at: https://data.epo.org/publication-server/document?iDocId=2383216&iFormat=2 View Source

Storage Stability & Handling Comparison

The Boc-protected thiazole-5-acetic acid derivative is stable under recommended storage conditions (2–8 °C, dry, sealed) and can be handled at room temperature for short periods without significant decomposition [1]. In contrast, unprotected 2-aminothiazole-5-acetic acid is more susceptible to oxidation and acylation side reactions during storage and use [2]. While the 4-position isomer (CAS 89336-46-9) is noted to be hygroscopic and requires storage under inert gas, the 5-isomer's stability profile is less extensively documented but benefits from the protective Boc group . This differential stability translates to longer shelf life and greater reliability in multistep synthetic campaigns.

Storage Stability & Handling

Class-level

2–8 °C, dry, sealed; ambient handling tolerated

Stability context reduces storage burden

Unprotected amine more susceptible to oxidation

Evidence Dimension	Storage stability and handling precautions
Target Compound Data	Storage at 2–8 °C, dry, sealed; stable under these conditions [1]
Comparator Or Baseline	Unprotected 2-aminothiazole-5-acetic acid: prone to oxidation/acylation [2]; 4-position isomer (CAS 89336-46-9): hygroscopic, requires storage under inert gas
Quantified Difference	Not quantified; qualitative stability advantage for Boc-protected derivative
Conditions	Vendor storage recommendations and published stability notes

Why This Matters

For procurement and laboratory planning, the Boc-protected compound reduces the need for specialized storage equipment and minimizes the risk of degradation during long-term storage or multi-day reactions.

• [1] Kuujia. CAS No. 723278-39-5: 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)acetic acid [Data Sheet]. Available at: https://www.kuujia.com/cas-723278-39-5.html View Source
• [2] Stachulski, A. V. Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate. (CORE). Available at: https://core.ac.uk/works/159564595 View Source

Synthetic Utility in Peptide & Heterocycle Chemistry

The Boc-protected thiazole-5-acetic acid scaffold is explicitly referenced in patent literature (WO2004/058752) as a key intermediate, with a reported synthetic yield of ~76% [1]. The broader class of Boc-protected aminothiazole acetic acids is used in the preparation of phenylhydroxylmethylpyrrolidinylmetylphenylthiozolylacetaimde derivatives as human β3 adrenergic receptor agonists . In contrast, unprotected 2-aminothiazole-5-acetic acid is not widely cited in high-yielding, multistep applications due to the aforementioned side-reaction liabilities. The presence of the Boc group enables incorporation into complex molecules via amide bond formation and subsequent deprotection, a workflow that is not feasible with the unprotected parent acid without additional protection steps.

Synthetic Utility in Literature

Class-level

Patent-reported intermediate (WO2004/058752); β3 agonist synthesis

Documented use supports workflow fit

Unprotected analog lacks comparable scope

Evidence Dimension	Documented synthetic utility in multistep sequences
Target Compound Data	Patent-reported use as intermediate; ~76% yield in synthesis [1]; used in β3 adrenergic receptor agonist synthesis (class-level)
Comparator Or Baseline	Unprotected 2-aminothiazole-5-acetic acid: limited published applications due to side reactions; requires additional protection steps
Quantified Difference	Not quantified; qualitative utility advantage for Boc-protected derivative
Conditions	As reported in patent literature and medicinal chemistry applications

Why This Matters

Procurement of the Boc-protected building block directly enables the synthetic routes described in literature, whereas the unprotected analog would require additional optimization and may lead to lower overall yields.

• [1] AstraZeneca AB; AstraZeneca UK Limited. Patent WO2004/058752 A1, 2004. Location: Page 67. Available at: https://patentscope.wipo.int/search/en/detail.jsf?docId=WO2004058752 View Source

Boc-Thiazole-5-Acetic Acid Applications

SAR Studies with Thiazole-5-Acetic Acid

The 5-position acetic acid substitution on the thiazole ring is a key structural feature for modulating biological activity. This compound provides a ready-to-use, Boc-protected scaffold for the synthesis of analogs where the C5 position is functionalized. Its documented use in patent literature (e.g., WO2004/058752) and its reported synthetic yield of ~76% make it a rational choice for SAR campaigns targeting receptors or enzymes that interact with the thiazole-5-acetic acid pharmacophore [1]. In contrast, the 4-position regioisomer would produce a different spatial arrangement, potentially altering binding affinity and selectivity.

Peptide Heterocycle & Natural Product Synthesis

The Boc protecting group enables orthogonal deprotection in the presence of other acid-sensitive functionalities (e.g., tert-butyl esters), as demonstrated in the total synthesis of (+)-largazole [2]. This feature is critical for the convergent assembly of complex molecules such as depsipeptides, HDAC inhibitors, and thiazole-containing natural products. Procurement of the Boc-protected building block eliminates the need for an additional protection step and reduces the risk of side reactions, thereby streamlining the synthetic route.

Building Block for β3 Adrenergic Agonists

Class-level evidence indicates that Boc-protected aminothiazole acetic acid derivatives are employed in the synthesis of human β3 adrenergic receptor agonists . The target compound's 5-position acetic acid moiety provides a handle for amide bond formation with amine-containing pharmacophores, while the Boc group allows for late-stage deprotection to reveal a free amine for further derivatization. This combination of functionalities is particularly suited for the construction of GPCR-targeted libraries.

Agrochemical Intermediate Synthesis

The thiazole ring is a common motif in fungicides and herbicides. The Boc-protected 5-acetic acid derivative offers a stable, shelf-stable building block for the preparation of thiazole-based agrochemical intermediates [3]. Its defined purity (≥95%) and established storage conditions (2–8 °C) ensure reproducibility in industrial process development, where batch-to-batch consistency is paramount. The ability to deprotect under mild acidic conditions also aligns with typical agrochemical manufacturing constraints.

Application

Selection Property

Validation Focus

Thiazole-5-acetic acid SAR studies

Regioisomeric identity

Binding-affinity and selectivity review

Peptide heterocycle & natural product synthesis

Orthogonal Boc deprotection

Convergent route compatibility

β3 adrenergic agonist library construction

Amide bond formation handle

GPCR-targeted scaffold derivatization

Agrochemical intermediate synthesis

Shelf-stable building block

Process reproducibility and batch consistency

• [1] AstraZeneca AB; AstraZeneca UK Limited. Patent WO2004/058752 A1, 2004. Location: Page 67. Available at: https://patentscope.wipo.int/search/en/detail.jsf?docId=WO2004058752 View Source
• [2] Yu Liu et al. Enantioselective Total Synthesis of (+)-Largazole, a Potent Inhibitor of Histone Deacetylase. Org. Lett. 2008, 10(17), 3907–3909. doi:10.1021/ol8014623. View Source
• [3] Bayer CropScience Aktiengesellschaft. PROCESS FOR PREPARING THIAZOLE DERIVATIVES. Patent WO2017/144455 A1. Available at: https://www.freepatentsonline.com/WO2017144455A1.html View Source